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Compound of Interest

Compound Name: Glucoconringiin

Cat. No.: B15592676

For Immediate Release

This technical guide provides a comprehensive overview of Glucoconringiin, a hydroxy-
alkylglucosinolic acid. This document is intended for researchers, scientists, and drug
development professionals interested in the chemical properties, potential biological activities,
and analytical methodologies associated with this compound.

Chemical Identity and Properties

Glucoconringiin is chemically defined as 1-S-[3-hydroxy-3-methyl-N-
(sulfooxy)butanimidoyl]-1-thio-beta-D-glucopyranose.[1] It belongs to the class of organic
compounds known as alkylglucosinolates, which are characterized by a glucosinolate moiety
attached to an alkyl chain.[2] This compound has been identified in plants such as Moringa

oleifera.[1]

A summary of its key chemical identifiers and properties is provided in the table below.
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Identifier Value Source
CAS Number 28463-28-7 [21[3114]
PubChem CID 9548624 [1]
ChEBI ID CHEBI:79363 [1]
Molecular Formula C11H21NO10S2 [1]
Molecular Weight 391.4 g/mol [1]

[(2S,3R,4S,5S,6R)-3,4,5-
trihydroxy-6-

IUPAC Name (hydroxymethyl)oxan-2-yl] [1]
(1E)-3-hydroxy-3-methyl-N-

sulfooxybutanimidothioate

InChl=1S/C11H21NO10S2/c1-
11(2,17)3-6(12-22-
24(18,19)20)23-10-

InChl 9(16)8(15)7(14)5(4-13)21- [1]
10/h5,7-10,13-17H,3-4H2,1-
2H3,(H,18,19,20)/b12-
6+/t5-,7-,8+,9-,10+/m1/s1

DYAQCRHEYVANDL-
InChlKey [1]
PGFQGKCASA-N

CC(C)(C/C(=N\OS(=0)
SMILES (=0)0)/S[C@H]1--INVALID- [1]
LINK--CO)0)0">C@@HO)O

Potential Biological Activity and Signaling Pathways

While specific research on the biological activity of Glucoconringiin is limited, the broader
class of glucosinolates and their hydrolysis products, particularly isothiocyanates, are known to
possess various biological activities, including anti-inflammatory, antioxidant, and anti-cancer
properties.[3][5]
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Glucosinolates themselves are generally inactive.[6] Their biological effects are mediated
through their hydrolysis products, which are formed when the plant tissue is damaged, bringing
the glucosinolates into contact with the enzyme myrosinase.[3] The resulting isothiocyanates
are known to modulate key cellular signaling pathways.

Two of the most well-documented pathways influenced by glucosinolate-derived
isothiocyanates are the Nrf2 (Nuclear factor erythroid 2-related factor 2) and NF-kB (Nuclear
factor kappa-light-chain-enhancer of activated B cells) pathways.

o Nrf2 Pathway Activation: Isothiocyanates can activate the Nrf2 pathway, which is a primary
regulator of cellular antioxidant responses.[2] This leads to the increased expression of
antioxidant enzymes, which can protect cells from oxidative damage.[3]

» NF-kB Pathway Inhibition: Isothiocyanates have been shown to inhibit the NF-kB pathway, a
key regulator of inflammation.[2][4] By inhibiting this pathway, they can reduce the production
of pro-inflammatory cytokines.

The generalized signaling pathway for the action of glucosinolate hydrolysis products is
depicted below.
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Caption: Generalized signaling pathway of glucosinolate-derived isothiocyanates.

Experimental Protocols

Due to the limited specific research on Glucoconringiin, detailed experimental protocols for
this compound are not readily available. However, general methodologies for the extraction and
analysis of glucosinolates from plant material can be adapted. A generalized workflow is

presented below.

General Glucosinolate Extraction and Analysis Workflow

The following diagram outlines a typical procedure for the extraction and analysis of

glucosinolates from plant samples.
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Generalized Glucosinolate Extraction and Analysis Workflow
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Caption: Generalized workflow for glucosinolate extraction and analysis.
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Detailed Methodological Steps

A more detailed, step-by-step protocol for glucosinolate extraction suitable for subsequent
analysis is as follows:

o Sample Preparation: Freeze-dry plant material and grind to a fine powder.
o Extraction:

o Suspend the powdered sample in a hot solvent, typically 70-80% methanol or ethanol, to
inactivate myrosinase.

o Incubate at a high temperature (e.g., 75°C) for a defined period.
o Centrifuge the mixture to pellet the solid material.
o Collect the supernatant containing the glucosinolates.
 Purification:
o Load the supernatant onto an anion-exchange column (e.g., DEAE-Sephadex).
o Wash the column to remove interfering compounds.
o Desulfation (for HPLC analysis of desulfoglucosinolates):

o Apply a purified sulfatase solution to the column and incubate to cleave the sulfate group
from the glucosinolates.

o Elute the resulting desulfoglucosinolates with water.
e Analysis:

o Analyze the eluate using High-Performance Liquid Chromatography (HPLC) coupled with
a UV detector or a Mass Spectrometer (MS).

o Identify individual glucosinolates based on their retention times compared to known
standards.
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o Quantify the compounds by integrating the peak areas and comparing them to a
calibration curve of a standard such as sinigrin.

Quantitative Data

Specific quantitative data on the biological activity of Glucoconringiin (e.g., IC50 values,
binding constants) are not available in the current literature. The table below is provided as a
template for future research findings.

Result (e.g.,
Assay Type Target Test System Reference
IC50)
. e.g.,
Anti- Data not
) NF-kB Macrophage cell ] -
inflammatory ] available
line
e.g.,
o o J _ Data not
Antioxidant Nrf2 activation Keratinocyte cell _ -
) available
line
o Various cancer e.g., Hela, Data not
Cytotoxicity ) ] -
cell lines HepG2 available
Conclusion

Glucoconringiin is a distinct glucosinolate with a defined chemical structure. While direct
evidence of its biological activity is currently lacking, its classification as a glucosinolate
suggests potential for bioactivity through its hydrolysis products. The established signaling
pathways for other glucosinolate-derived compounds, such as the Nrf2 and NF-kB pathways,
provide a logical starting point for future investigations into the pharmacological potential of
Glucoconringiin. The experimental protocols outlined in this guide offer a framework for the
extraction, purification, and analysis of this and other glucosinolates, which will be crucial for
advancing research in this area. Further studies are warranted to elucidate the specific
biological functions and potential therapeutic applications of Glucoconringiin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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